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bromide

Cat. No.: B044549 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract: Isopentyltriphenylphosphonium bromide, also known as (3-

methylbutyl)triphenylphosphonium bromide, is a quaternary phosphonium salt that serves as a

crucial reagent in organic synthesis. Its primary application lies in the Wittig reaction, a versatile

method for creating carbon-carbon double bonds by converting aldehydes and ketones into

alkenes. This document provides a comprehensive overview of the physical and chemical

properties of isopentyltriphenylphosphonium bromide, detailed experimental protocols for

its synthesis, and visualizations of its synthetic workflow and its role in the Wittig reaction.

Physical and Chemical Properties
Isopentyltriphenylphosphonium bromide is a solid, hygroscopic compound.[1] Its key

physical and chemical identifiers and properties are summarized below for easy reference and

comparison.
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Property Value Source(s)

CAS Number 28322-40-9 [1][2][3][4]

Molecular Formula C₂₃H₂₆BrP [1][3][4][5]

Molecular Weight 413.33 g/mol [1][2]

Exact Mass 412.09555 Da [2]

Melting Point 152-153 °C[2] or 157-159 °C[1] [1][2]

Appearance Light Yellow Solid[1] [1]

Solubility Soluble in Methanol[1] [1]

Purity Typically ≥98% [3]

EC Number 248-966-4 [2]

BRN 3804221 [1]

MDL Number MFCD00031594 [1]

PSA (Polar Surface Area) 13.59 Å² [2]

XLogP3 2.03 [2]

Experimental Protocols
While a specific, detailed experimental protocol for the physical property determination of

isopentyltriphenylphosphonium bromide is not readily available in the provided search

results, a general procedure for its synthesis can be compiled from standard methods for

preparing analogous phosphonium salts. The synthesis of phosphonium salts is a cornerstone

for their application in reactions like the Wittig synthesis.

Synthesis of Isopentyltriphenylphosphonium Bromide
The synthesis of alkyltriphenylphosphonium halides is typically achieved via the quaternization

of triphenylphosphine with an appropriate alkyl halide.[6][7] For

isopentyltriphenylphosphonium bromide, this involves the reaction of triphenylphosphine

with isopentyl bromide (1-bromo-3-methylbutane).
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Materials:

Triphenylphosphine (Ph₃P)

Isopentyl bromide (1-bromo-3-methylbutane)

Anhydrous solvent (e.g., Toluene, Benzene, or Acetonitrile)[8][9]

Reaction flask with a reflux condenser and magnetic stirrer

Heating mantle

Inert atmosphere setup (e.g., Nitrogen or Argon)

Procedure:

Reaction Setup: In a two-necked round-bottom flask equipped with a magnetic stir bar and a

reflux condenser under an inert atmosphere, dissolve triphenylphosphine (1.0 equivalent) in

a minimal amount of anhydrous solvent.

Addition of Alkyl Halide: To the stirred solution, add isopentyl bromide (1.0 to 1.2

equivalents).

Reaction: Heat the reaction mixture to reflux. The reaction time can vary from several hours

to a couple of days.[7][9] Monitor the reaction for the precipitation of the white, solid

phosphonium salt.

Isolation: After the reaction is complete (as indicated by the consumption of starting material,

often checked by TLC), cool the mixture to room temperature. The phosphonium salt will

typically precipitate out of the solution.

Purification: Collect the solid product by suction filtration. Wash the crude product with a non-

polar solvent like anhydrous ether or hot benzene to remove any unreacted starting

materials.[9][10]

Drying: Dry the purified isopentyltriphenylphosphonium bromide under vacuum to yield

the final product.
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Safety Note: Alkyl halides and organic solvents should be handled in a well-ventilated fume

hood. Appropriate personal protective equipment (gloves, safety glasses) should be worn at all

times.

Mandatory Visualizations
The following diagrams, generated using the DOT language, illustrate key processes related to

isopentyltriphenylphosphonium bromide.
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Caption: Workflow for the synthesis of isopentyltriphenylphosphonium bromide.

Role in the Wittig Reaction
Isopentyltriphenylphosphonium bromide is a precursor to the corresponding ylide, which is

the key reactive species in the Wittig reaction.
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Caption: The role of the phosphonium salt in the Wittig reaction pathway.

Applications in Drug Development
Phosphonium salts, including isopentyltriphenylphosphonium bromide, are instrumental in

the synthesis of complex organic molecules. The Wittig reaction, for which this compound is a

key reagent, is widely employed in the pharmaceutical industry to construct alkene

functionalities found in numerous drug candidates and natural products.[11] The ability to

stereoselectively form double bonds makes this reaction particularly valuable in creating
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specific isomers of biologically active compounds. Furthermore, some long-chain phosphonium

ionic liquids have been investigated for their potential as antibacterial agents, suggesting a

more direct role for such compounds in drug discovery.[12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b044549?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b044549?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

